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Compound of Interest

Compound Name: CS640

Cat. No.: B10860823

Get Quote

Introduction

CS640 is a potent and selective inhibitor of calmodulin-dependent kinase I (CaMKI) with IC50

values in the low nanomolar range for various CaMK1 isoforms. It has demonstrated potential

in improving insulin sensitivity and glucose control in preclinical models. Accurate and

consistent preparation of a stock solution is the first critical step for any in vitro or in vivo

studies involving this compound. These notes provide essential information regarding the

chemical properties and solubility of CS640 to ensure reliable and reproducible experimental

results.

Chemical Properties of CS640

A summary of the key chemical properties of CS640 is presented in the table below. This

information is crucial for calculating the required mass of the compound to achieve a desired

molar concentration for the stock solution.
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Property Value Reference

Molecular Weight (M.Wt) 397.53 g/mol [1][2]

Chemical Formula C21H31N7O [1]

Purity (via HPLC) ≥98% [1]

CAS Number 2388506-83-8

Solubility

The choice of solvent is critical for preparing a homogenous stock solution. CS640 exhibits

solubility in common laboratory solvents as detailed in the table below. Dimethyl sulfoxide

(DMSO) is the recommended solvent for achieving the highest concentration.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

DMSO 7.95 20

Ethanol 3.98 10

Note: Another source indicates a solubility of 4 mg/mL in DMSO with the aid of

ultrasonication[3]. It is always recommended to start with a small amount of solvent and

incrementally add more while vortexing or sonicating to ensure complete dissolution.

Storage and Stability

Proper storage of both the solid compound and the prepared stock solution is vital to maintain

its chemical integrity and biological activity.

Solid Compound: Store the powdered form of CS640 at -20°C for long-term storage (months

to years) or at 4°C for short-term use (days to weeks)[2][3].

Stock Solution: Once prepared, the stock solution should be aliquoted into smaller, single-

use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound[3].
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Store these aliquots in tightly sealed vials at -80°C for up to 6 months or at -20°C for up to 1

month[3].

Experimental Protocols
Objective: To prepare a 10 mM stock solution of CS640 in DMSO.

Materials:

CS640 powder

Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and sterile pipette tips

Vortex mixer

Optional: Sonicator

Protocol:

Pre-calculation: Before weighing, calculate the required mass of CS640 and the volume of

DMSO needed for your desired stock concentration and volume. To prepare a 10 mM stock

solution, you will use the following formula: Mass (mg) = Desired Concentration (mM) * Final

Volume (mL) * Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM * 1 mL *

397.53 g/mol / 1000 = 3.9753 mg

Weighing the Compound:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.
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Carefully weigh out the calculated mass of CS640 powder (e.g., 3.98 mg) and record the

exact weight.

Dissolution:

Add the appropriate volume of DMSO (e.g., 1 mL for a 10 mM solution with 3.98 mg of

CS640) to the tube containing the powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates. If dissolution is slow, brief sonication may be used to facilitate the process.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the main stock

undergoes.

Clearly label each aliquot with the compound name (CS640), concentration (10 mM in

DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C as recommended in the storage guidelines.

Workflow Diagram
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Caption: Workflow for preparing a CS640 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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